Cas no 2228167-55-1 (tert-butyl N-{5-methoxy-2-1-(piperidin-4-yl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{5-methoxy-2-1-(piperidin-4-yl)ethylphenyl}carbamate
• CAS No: 2228167-55-1
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• CID: 5875285
• PubChem ID: 165620678
• Update Time: 2025-10-29

tert-butyl N-{5-methoxy-2-1-(piperidin-4-yl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-methoxy-2-1-(piperidin-4-yl)ethylphenyl}carbamate
• EN300-1891687
• tert-butyl N-{5-methoxy-2-[1-(piperidin-4-yl)ethyl]phenyl}carbamate
• 2228167-55-1

• Inchi： 1S/C19H30N2O3/c1-13(14-8-10-20-11-9-14)16-7-6-15(23-5)12-17(16)21-18(22)24-19(2,3)4/h6-7,12-14,20H,8-11H2,1-5H3,(H,21,22)
• InChI Key： XKBMIACMXXWDLK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1C=C(C=CC=1C(C)C1CCNCC1)OC)=O

Computed Properties

• Exact Mass: 334.22564282g/mol
• Monoisotopic Mass: 334.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{5-methoxy-2-1-(piperidin-4-yl)ethylphenyl}carbamate

Introduction to Tert-butyl N-{5-methoxy-2-1-(piperidin-4-yl)ethylphenyl}carbamate (CAS No. 2228167-55-1)

Tert-butyl N-{5-methoxy-2-1-(piperidin-4-yl)ethylphenyl}carbamate, with the chemical identifier CAS No. 2228167-55-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a tert-butyl moiety, a 5-methoxy substituent, and a piperidin-4-yl group, which collectively contribute to its unique chemical properties and biological interactions.

The synthesis of Tert-butyl N-{5-methoxy-2-1-(piperidin-4-yl)ethylphenyl}carbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. Additionally, the presence of the 5-methoxy substituent may influence the electronic properties of the aromatic ring, thereby affecting its reactivity and interaction with biological targets.

The incorporation of the piperidin-4-yl group is particularly noteworthy, as piperidine derivatives are well-documented for their role in drug development. Piperidine-based scaffolds have been successfully utilized in the design of various therapeutic agents, including antiviral, antipsychotic, and anti-inflammatory drugs. The specific positioning of the piperidin-4-yl group in Tert-butyl N-{5-methoxy-2-1-(piperidin-4-yl)ethylphenyl}carbamate suggests that it may interact with biological targets in a manner that could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in carbamates as pharmacophores due to their ability to modulate enzyme activity and receptor binding. The carbamate functional group itself is known for its versatility in forming hydrogen bonds and participating in other forms of non-covalent interactions, which are essential for achieving high affinity and selectivity in drug design. The synthesis and characterization of Tert-butyl N-{5-methoxy-2-1-(piperidin-4-yl)ethylphenyl}carbamate have provided valuable insights into the development of novel carbamate-based compounds with enhanced pharmacological properties.

The structural features of Tert-butyl N-{5-methoxy-2-1-(piperidin-4-yl)ethylphenyl}carbamate also make it a promising candidate for further exploration in medicinal chemistry. The combination of lipophilic and hydrophilic elements within its structure allows for potential applications in drug delivery systems, where balance between solubility and membrane permeability is critical. Additionally, the presence of multiple functional groups provides opportunities for chemical modification, enabling the creation of derivatives with tailored biological activities.

Recent studies have highlighted the importance of understanding the molecular interactions between small molecules and biological targets at an atomic level. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been instrumental in elucidating these interactions. In the case of Tert-butyl N-{5-methoxy-2-1-(piperidin-4-yethylphenyl}carbamate, computational studies have helped to predict its binding mode to various enzymes and receptors, providing a rational basis for designing more effective therapeutic agents.

The pharmacological profile of Tert-butyl N-{5-methoxy-2 -1-(piperidin-4-yethylpheny l})carbamate is still under investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For instance, studies have indicated that carbamate derivatives can interfere with the function of enzymes involved in metabolic pathways or signal transduction cascades. The specific activity profile of this compound will depend on factors such as its binding affinity, metabolic stability, and ability to cross biological barriers.

In conclusion, Tert-butyl N-{5-methoxy -2 -1-(piperidine -4-yethylpheny l})carbamate (CAS No. 2228167 -55 -1) is a compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a tert-butyl, 5-methoxy, and piperidin -4 -y l moiety , make it an attractive candidate for further exploration in drug discovery efforts. As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in developing novel therapeutics that address unmet medical needs.